Cas no 70786-35-5 (5-(2-phenoxyethyl)-2H-tetrazole)

• Product Name: 5-(2-phenoxyethyl)-2H-tetrazole
• CAS No: 70786-35-5
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1747017
• PubChem ID: 3054062
• Update Time: 2025-04-21

5-(2-phenoxyethyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenoxyethyl)-2H-tetrazole
• 5-(2-Phenoxyethyl)-1H-tetrazole
• 1H-Tetrazole, 5-(2-phenoxyethyl)-
• DTXSID40221030
• AKOS010943177
• BRN 1111151
• 70786-35-5

• Inchi： 1S/C9H10N4O/c1-2-4-8(5-3-1)14-7-6-9-10-12-13-11-9/h1-5H,6-7H2,(H,10,11,12,13)
• InChI Key： IIBLVCJHTPHJKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC1N=NNN=1

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.69